
Technical Guide: 2-Methoxyquinoline-4-
carbaldehyde and its Analogs in Research and

Development

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-Methoxyquinoline-4-

carbaldehyde

Cat. No.: B3296527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methoxyquinoline-4-
carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and synthetic

organic chemistry. Due to the limited availability of detailed experimental data for this specific

isomer, this guide also incorporates in-depth information on its closely related and more

extensively studied analogs, 2-methoxyquinoline-3-carbaldehyde and 6-methoxyquinoline-4-

carbaldehyde. The quinoline scaffold is a privileged structure in drug discovery, and this

document aims to serve as a valuable resource for professionals engaged in the exploration of

novel therapeutics.

Physicochemical Properties
While specific experimental data for 2-Methoxyquinoline-4-carbaldehyde is not extensively

available in peer-reviewed literature, its fundamental properties can be predicted or are

available from chemical suppliers. For a comparative analysis, the properties of its isomers are

presented below.

Table 1: Physicochemical Data of Methoxyquinoline Carbaldehyde Isomers
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Property
2-
Methoxyquinoline-
4-carbaldehyde

2-
Methoxyquinoline-
3-carbaldehyde

6-
Methoxyquinoline-
4-carbaldehyde

CAS Number
893760-88-8[1][2][3]

[4]
139549-06-7 4363-94-4[5][6]

Molecular Formula C₁₁H₉NO₂ C₁₁H₉NO₂ C₁₁H₉NO₂[5][6]

Molecular Weight 187.19 g/mol 187.19 g/mol 187.19 g/mol [5][6]

Appearance - Colorless solid[7] Yellow solid[5]

Melting Point - - 160 °C[5]

Boiling Point - -
353.7 °C (Predicted)

[5]

Solubility -

Soluble in petroleum

ether-ethyl acetate

mixture[7]

Soluble in chloroform,

acetone[5]

Synthesis and Experimental Protocols
The synthesis of methoxyquinoline carbaldehydes often involves the formylation of a

substituted quinoline precursor or the cyclization of appropriately substituted anilines. A

common and versatile method for introducing a formyl group onto an electron-rich aromatic or

heterocyclic ring is the Vilsmeier-Haack reaction.[8][9][10][11]

General Synthesis Strategy: The Vilsmeier-Haack
Reaction
The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich

compounds, including N-arylacetamides, to produce 2-chloro-3-formylquinolines.[8][11] These

chlorinated intermediates can then undergo nucleophilic substitution with methoxide to yield the

desired 2-methoxyquinoline derivatives.
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Reaction
2-Chloroquinoline-3-carbaldehyde
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Nucleophilic
Substitution

2-Methoxyquinoline-3-carbaldehyde
Product
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A generalized workflow for the synthesis of 2-methoxyquinoline-3-carbaldehyde via a Vilsmeier-
Haack reaction intermediate.

Experimental Protocol: Synthesis of 2-
Methoxyquinoline-3-carbaldehyde from 2-Chloro-3-
quinolinecarboxaldehyde[7]
This protocol describes the nucleophilic substitution of the chloro group in 2-chloro-3-

quinolinecarboxaldehyde with a methoxy group.

Materials:

2-chloro-3-quinolinecarboxaldehyde (13.1 mmol)

Potassium hydroxide (KOH) (17.8 mmol)

Methanol (MeOH) (50 ml)

Crushed ice (200 g)

Petroleum ether

Ethyl acetate

Procedure:

A solution of 1 g (17.8 mmol) of KOH in 50 ml of MeOH is prepared.

To this solution, 2.5 g (13.1 mmol) of 2-chloro-3-quinolinecarboxaldehyde is added.

The reaction mixture is heated at 373 K (100 °C) for 2.5 hours.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b3296527?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3296527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After heating, the mixture is cooled to room temperature.

The cooled reaction mixture is then poured into 200 g of crushed ice, leading to the

precipitation of the product.

The precipitate is collected by filtration.

The crude product, a colorless solid, is purified by recrystallization from a petroleum ether-

ethyl acetate mixture.

Biological Significance and Applications in Drug
Discovery
The quinoline scaffold is a cornerstone in medicinal chemistry, with numerous derivatives

approved as therapeutic agents.[12][13][14] These compounds exhibit a wide range of

biological activities, including antimalarial, anticancer, antibacterial, antifungal, anti-

inflammatory, and antiviral properties.[12][13][14]

Methoxy and carbaldehyde functional groups on the quinoline ring can significantly influence

the biological activity of the molecule. For instance, methoxy-substituted quinolines have been

investigated as intermediates in the synthesis of kinase inhibitors. The aldehyde group provides

a reactive handle for further chemical modifications, allowing for the generation of diverse

libraries of compounds for biological screening.

Quinoline-4-carbaldehyde Scaffold

Chemical Modification

Antimalarial Agents Anticancer Agents Antibacterial Agents Other Bioactivities

Click to download full resolution via product page
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The quinoline-4-carbaldehyde scaffold as a versatile starting point for developing various
bioactive compounds.

Antimalarial and Anticancer Potential
Derivatives of quinoline-4-carboxamide have shown potent antimalarial activity, with some

compounds demonstrating efficacy in in vivo models of malaria.[15] The development of these

compounds highlights the potential of the quinoline-4-carboxaldehyde scaffold as a starting

point for novel antimalarial drugs. Furthermore, various substituted quinolines have been

investigated for their anticancer properties, with some demonstrating significant activity against

a range of tumor cell lines.[12]

Conclusion
2-Methoxyquinoline-4-carbaldehyde represents an intriguing, yet understudied, member of

the quinoline family. While detailed experimental data for this specific isomer is scarce, the rich

chemistry and diverse biological activities of its analogs underscore the potential of this

compound class in drug discovery and development. The synthetic protocols and biological

insights provided in this guide for related methoxyquinoline carbaldehydes offer a solid

foundation for researchers and scientists to explore the therapeutic potential of this and other

novel quinoline derivatives. Further investigation into the synthesis and biological evaluation of

2-Methoxyquinoline-4-carbaldehyde is warranted to fully elucidate its properties and

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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